N-{3-[5-(hydroxymethyl)-5-methyl-1,3-dioxan-2-yl]phenyl}benzenesulfonamide

• Molecular Formula: C18H21NO5S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: N-[3-[5-(hydroxymethyl)-5-methyl-1,3-dioxan-2-yl]phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H21NO5S/c1-18(11-20)12-23-17(24-13-18)14-6-5-7-15(10-14)19-25(21,22)16-8-3-2-4-9-16/h2-10,17,19-20H,11-13H2,1H3
• InChI Key: ZSHSJTDOKKHPMX-UHFFFAOYSA-N
• SMILES: CC1(COC(OC1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=CC=C3)CO

Description

N-{3-[5-(hydroxymethyl)-5-methyl-1,3-dioxan-2-yl]phenyl}benzenesulfonamide, commonly known as HMBBS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. HMBBS is a sulfonamide derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of HMBBS is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, HMBBS has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. Inflammation research has demonstrated that HMBBS can inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines. Additionally, HMBBS has been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which plays a role in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
HMBBS has been shown to have various biochemical and physiological effects in scientific research. In cancer research, HMBBS has been shown to induce apoptosis and cell cycle arrest in cancer cells, leading to a reduction in tumor growth. In inflammation research, HMBBS has been shown to reduce the production of pro-inflammatory cytokines, leading to a reduction in inflammation. Additionally, HMBBS has been shown to improve glucose tolerance and insulin sensitivity in diabetes research.

Advantages and Limitations for Lab Experiments

HMBBS has several advantages and limitations for lab experiments. One advantage is that it has been shown to have low toxicity in animal studies, making it a potentially safe therapeutic agent. Additionally, HMBBS has been shown to have a high selectivity for cancer cells, making it a potentially effective anticancer agent. However, one limitation is that HMBBS has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of HMBBS. One possible direction is to investigate its potential use in combination with other therapeutic agents for the treatment of cancer, inflammation, and diabetes. Additionally, further research is needed to fully understand the mechanism of action of HMBBS and its effects on various signaling pathways. Finally, more studies are needed to determine the optimal dosage and administration route of HMBBS for therapeutic use.

Synthesis Methods

The synthesis of HMBBS involves a multi-step process that includes the reaction of 2,4-dichlorobenzenesulfonyl chloride with 5-methyl-1,3-dioxane-2-methanol, followed by the reaction of the resulting product with 3-aminophenol. The final product is purified through recrystallization to obtain pure HMBBS.

Scientific Research Applications

HMBBS has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and diabetes. In cancer research, HMBBS has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Inflammation research has demonstrated that HMBBS can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, HMBBS has been studied for its potential use in diabetes research, as it has been shown to improve glucose tolerance and insulin sensitivity.